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Compound of Interest

Compound Name: 3,4-Dimethylpentanal

Cat. No.: B100440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3,4-
Dimethylpentanal, synthesized from available public data. Due to the limited availability of
specific experimental data for this compound, this guide incorporates information on analogous
short-chain aliphatic aldehydes and standardized testing protocols to provide a thorough safety

profile.

Section 1: Chemical Identification and Physical
Properties

3,4-Dimethylpentanal is an organic compound classified as an aldehyde. It is important to
handle this chemical with appropriate safety precautions due to its potential hazards.

Table 1: Physical and Chemical Properties of 3,4-Dimethylpentanal
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Property Value Source
Molecular Formula C7H140 LookChem[1]
Molecular Weight 114.19 g/mol PubChem|[2]
CAS Number 19353-21-0 LookChem[1]
Colorless, oily liquid with a
Appearance penetrating fruity odor (based N/A
on analogous compounds)
Boiling Point 134.5 °C at 760 mmHg LookChem([1]
Flash Point 33.4°C LookChem[1]
Density 0.803 g/cm? LookChem[1]
Vapor Pressure 8.08 mmHg at 25°C LookChem([1]
N Slightly soluble in water; o
Solubility ] ] CymitQuimica[3]
soluble in organic solvents.
LogP (Octanol-Water Partition
1.86750 LookChem[1]

Coefficient)

Section 2: Hazard Identification and Classification

3,4-Dimethylpentanal is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its flammability and irritant properties.

Table 2: GHS Hazard Classification for 3,4-Dimethylpentanal
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
H226:
Flammable . o
o Category 3 () Warning Flammable liquid
Liquids
and vapor.[2]
Skin
) o ) H315: Causes
Corrosion/Irritatio  Category 2 | Warning o
skin irritation.[2]
n
Serious Eye H319: Causes
Damage/Eye Category 2A | Warning serious eye
Irritation irritation.[2]
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 | Warning cause respiratory
(Respiratory irritation.[2]

Tract Irritation)

Emergency Overview

3,4-Dimethylpentanal is a flammable liquid and vapor. It causes skin and serious eye irritation
and may cause respiratory irritation.[2] Appropriate personal protective equipment should be
worn when handling this substance to avoid direct contact and inhalation.

Section 3: Toxicology and Health Effects

While specific toxicological studies on 3,4-Dimethylpentanal are not readily available, the
toxicity of short-chain aliphatic aldehydes is well-documented. These compounds are known to
be reactive electrophiles that can cause toxicity by forming adducts with biological
nucleophiles.[3][4] The primary health effects are irritation to the skin, eyes, and respiratory
system.[5][6][7]

Table 3: Toxicological Data for Analogous C7 Aldehyde (Heptanal)
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Test Species Route Value Source
The Good
LD50 Rat Oral 3200 mg/kg Scents
Company|8]
The Good
LD50 Rabbit Dermal > 5000 mg/kg Scents
Company|8]
The Good
> 18400 Scents
LC50 Rat Inhalation
mg/m3/4H Company|8],
PubChem[9]

Health Effects:

 Inhalation: May cause respiratory tract irritation.[2] High concentrations of volatile organic

compounds like aldehydes can lead to headaches, dizziness, and nausea.[5]

o Skin Contact: Causes skin irritation, which can manifest as redness, itching, and rash.[2][10]

Prolonged contact may lead to dermatitis.[10]

o Eye Contact: Causes serious eye irritation, with symptoms including redness, pain, and

watering.[2]

 Ingestion: Ingestion of significant amounts may be harmful.

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,4-Dimethylpentanal are

not published. However, standardized OECD guidelines are available for determining the key

hazards of chemical substances.

Skin Irritation Testing (Based on OECD Guideline 439)

The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model to assess

the potential of a chemical to cause skin irritation.[11][12][13]
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Methodology:

o Tissue Culture: Reconstructed human epidermis models are cultured to form a stratified,
differentiated epidermis.

o Chemical Exposure: A precise amount of the test chemical (e.g., 30pl for liquids) is applied
topically to the tissue surface.[13] A negative control (e.g., ultrapure water) and a positive
control (e.g., 5% SDS) are run in parallel.[13]

 Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[13]

¢ Viability Assessment: After exposure and a post-incubation recovery period (e.g., 42 hours),
cell viability is determined using a vital dye such as MTT.[13] The amount of formazan
produced is proportional to the number of viable cells and is quantified
spectrophotometrically.

» Classification: A chemical is classified as a skin irritant (UN GHS Category 2) if the tissue
viability is reduced to < 50% of the negative control.[12][13]

Non-Irritant

Classify as Irritant
(GHS Category 2)

Click to download full resolution via product page

Caption: Workflow for in vitro skin irritation testing based on OECD Guideline 439.

Eye Irritation Testing (Based on OECD Guideline 496)

The Ocular Irritection® assay is an in vitro method that models changes in corneal opacity to
identify chemicals that may cause serious eye damage or irritation.[2][14]
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Methodology:

Preparation: A macromolecular reagent matrix, which mimics the structure of the cornea, is
rehydrated. The pH of a 10% dilution of the test substance is determined to ensure it is within
the suitable range (pH 4-9).[2]

» Application: The test chemical is applied to the macromolecular matrix, either directly or on a
membrane disc, at various doses.[2]

 Incubation: The matrix is exposed to the chemical for a set period (e.g., 24 hours at 25°C).[2]

e Analysis: The turbidity of the macromolecular reagent is measured by recording its optical
density at 405 nm using a spectrophotometer.[2]

o Classification: An increase in turbidity indicates protein denaturation and disruption of the
matrix, which correlates with the potential for eye damage.
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Caption: Workflow for in vitro eye irritation testing based on OECD Guideline 496.
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Section 5: Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 3,4-
Dimethylpentanal.

e Handling: Use in a well-ventilated area or under a chemical fume hood.[6][15] Avoid
breathing vapors or mists.[15] Avoid contact with skin, eyes, and clothing.[15] Take
precautionary measures against static discharge.[6]

» Storage: Keep container tightly closed in a dry and well-ventilated place.[6] Keep away from
heat, sparks, and open flames.[6]

Section 6: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

e Engineering Controls: Ensure adequate ventilation. Use of a chemical fume hood is
recommended for handling open containers.

o Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[16]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or
coveralls.[16]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.[16]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b100440?utm_src=pdf-body
https://www.benchchem.com/product/b100440?utm_src=pdf-body
https://www.pca.state.mn.us/pollutants-and-contaminants/volatile-organic-compounds-vocs
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914726/
https://www.pca.state.mn.us/pollutants-and-contaminants/volatile-organic-compounds-vocs
https://www.pca.state.mn.us/pollutants-and-contaminants/volatile-organic-compounds-vocs
https://www.pca.state.mn.us/pollutants-and-contaminants/volatile-organic-compounds-vocs
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

for 3,4-Dimethylpentanal

protection Types

Respiratory Protection
(Respirator with organic
vapor cartridge)

Eye and Face Protection Hand Protection Body Protection
(Safety Goggles, Face Shield) (Chemical-Resistant Gloves) (Lab Coat, Coveralls)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety Data Sheet
for 3,4-Dimethylpentanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100440#3-4-dimethylpentanal-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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